Cas no 115964-47-1 (4,5-Nonanediamine)

4,5-Nonanediamine structure
4,5-Nonanediamine structure
Product Name:4,5-Nonanediamine
CAS No:115964-47-1
MF:C9H22N2
MW:158.284382343292
CID:131009
PubChem ID:20071887
Update Time:2025-04-19

4,5-Nonanediamine Chemical and Physical Properties

Names and Identifiers

    • 4,5-Nonanediamine
    • nonane-4,5-diamine
    • 115964-47-1
    • SCHEMBL9794616
    • DTXSID50602139
    • Inchi: 1S/C9H22N2/c1-3-5-7-9(11)8(10)6-4-2/h8-9H,3-7,10-11H2,1-2H3
    • InChI Key: RHCFSUQTTLNNOH-UHFFFAOYSA-N
    • SMILES: NC(CCCC)C(CCC)N

Computed Properties

  • Exact Mass: 158.17846
  • Monoisotopic Mass: 158.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 83.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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